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Compound of Interest

Methyl 1-methyl-1H-
Compound Name: o
benzo[d]imidazole-6-carboxylate

Cat. No.: B164499

An In-depth Technical Guide to Methyl 1-methyl-1H-benzo[d]imidazole-6-carboxylate (CAS
Number: 131020-50-3)

This technical guide provides a comprehensive overview of the chemical and biological
information available for Methyl 1-methyl-1H-benzo[d]imidazole-6-carboxylate, a
benzimidazole derivative of interest to researchers, scientists, and drug development
professionals.

Chemical Information

Chemical Name: Methyl 1-methyl-1H-benzo[d]imidazole-6-carboxylate.[1]
CAS Number: 131020-50-3.[1]

Synonyms:

e METHYL 1-METHYL-1H-BENZO[D]IMIDAZOLE-6-CARBOXYLATE.[1]

e Methyl 1-methyl-1H-benzimidazole-6-carboxylate.[1]

e methyl 1-methyl-1H-1,3-benzodiazole-6-carboxylate

Physicochemical Properties

A comprehensive table of experimentally determined physicochemical properties for Methyl 1-
methyl-1H-benzo[d]imidazole-6-carboxylate is not readily available in the public domain.
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However, based on its chemical structure and data for related compounds, the following
information can be inferred and should be verified experimentally.

Property Value Source/Reference
Molecular Formula C10H10N202 [1]

Molecular Weight 190.199 g/mol [1]

Melting Point Data not available

Boiling Point Data not available

Solubility Data not available

Appearance Data not available

Spectroscopic Data

Detailed experimental spectroscopic data (*H NMR, 13C NMR, IR, Mass Spectrometry) for this
specific compound is not available in the searched literature. Characterization of synthesized
batches would be required to establish these spectral signatures. For structurally related
benzimidazole derivatives, the carbonyl carbon (C=0) of the ester group typically appears in
the 13C NMR spectrum in the range of 165.5-167.1 ppm.[2] The methyl ester protons would be
expected to show a singlet in the *H NMR spectrum.

Synthesis

A specific, detailed experimental protocol for the synthesis of Methyl 1-methyl-1H-
benzo[d]imidazole-6-carboxylate is not explicitly described in the available literature.
However, a general synthetic approach can be proposed based on established benzimidazole
synthesis methodologies.

Proposed Synthetic Pathway

The synthesis would likely involve a multi-step process, starting from a substituted benzene
derivative. A plausible route is the condensation of a substituted o-phenylenediamine with a
suitable carboxylic acid or its derivative.
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DOT Script for Proposed Synthetic Pathway:

Proposed Synthesis of Methyl 1-methyl-1H-benzo[d]imidazole-6-carboxylate
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Caption: Proposed synthetic routes for the target compound.
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General Experimental Considerations

o Step 1: Preparation of the Diamine Intermediate: This would likely begin with a suitable
commercially available substituted toluene. Nitration followed by reduction of the nitro groups
would yield the required 1,2-diaminobenzene derivative.

e Step 2: Benzimidazole Ring Formation and Esterification: The diamine can be condensed
with a suitable dicarbonyl compound. Alternatively, condensation with a carboxylic acid
followed by esterification of the resulting carboxylic acid would yield the final product.
Patents describing the synthesis of similar benzimidazole derivatives often utilize
condensation reactions in the presence of a coupling agent or under acidic conditions.

Biological Activity and Potential Applications

While specific pharmacological data for Methyl 1-methyl-1H-benzo[d]imidazole-6-
carboxylate is scarce, the benzimidazole scaffold is a well-established pharmacophore found
in numerous FDA-approved drugs and biologically active compounds.

General Biological Profile of Benzimidazoles

Benzimidazole derivatives have been extensively studied and have demonstrated a wide range
of biological activities, including:

o Anticancer Activity: Many benzimidazole-containing compounds exhibit potent anticancer
properties. One of the key mechanisms of action for some benzimidazole derivatives is the
inhibition of topoisomerase I, an enzyme crucial for DNA replication and repair in cancer
cells.[3][4][5]

« Antimicrobial Activity: The benzimidazole core is also present in several antimicrobial agents.

Potential Signaling Pathway Involvement

Given the known anticancer activity of many benzimidazoles, a potential mechanism of action
for Methyl 1-methyl-1H-benzo[d]imidazole-6-carboxylate, should it exhibit such properties,
could involve the DNA damage response pathway. Inhibition of topoisomerase | leads to the
formation of single-strand DNA breaks, which, if not repaired, are converted to double-strand
breaks during DNA replication. This triggers a cascade of signaling events, ultimately leading to
cell cycle arrest and apoptosis.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b164499?utm_src=pdf-body
https://www.benchchem.com/product/b164499?utm_src=pdf-body
https://pubs.acs.org/doi/10.1021/acsomega.1c05743
https://pubmed.ncbi.nlm.nih.gov/35097282/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8793051/
https://www.benchchem.com/product/b164499?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b164499?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

DOT Script for a Potential Signaling Pathway:

Potential Signaling Pathway for Benzimidazole Anticancer Activity
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Caption: A hypothetical signaling pathway for anticancer activity.

Safety Information

A specific Safety Data Sheet (SDS) for CAS number 131020-50-3 is not readily available. An
SDS for a compound with the same name but a different CAS number (53484-20-1) indicates it
is for research and development use only.[1] General safety precautions for handling similar
chemical compounds should be followed. These typically include working in a well-ventilated
area, wearing appropriate personal protective equipment (gloves, safety glasses), and avoiding
ingestion, inhalation, and skin contact.

Conclusion

Methyl 1-methyl-1H-benzo[d]imidazole-6-carboxylate is a benzimidazole derivative with
potential for further investigation in drug discovery and development, given the broad biological
activities associated with its core structure. Currently, there is a significant lack of publicly
available experimental data for this specific compound, including its physicochemical
properties, detailed synthetic protocols, and pharmacological profile. The information presented
in this guide is based on data from structurally related compounds and general principles of
medicinal chemistry. Further experimental work is necessary to fully characterize this molecule
and explore its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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